Cas no 2172104-47-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid
• CAS No: 2172104-47-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6570616
• PubChem ID: 165538396
• Update Time: 2025-08-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid
• 2172104-47-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-hydroxybutanoic acid
• EN300-1503226

• Inchi： 1S/C24H28N2O6/c1-3-24(2,22(30)25-13-12-20(27)21(28)29)26-23(31)32-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20,27H,3,12-14H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： WKPIVXNWAAJQOJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid (CAS No. 2172104-47-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid, identified by its CAS number 2172104-47-9, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its unique functional groups and stereochemistry, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its sophisticated chemical architecture. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule underscores its utility as a building block in peptide synthesis and proteomics research. The Fmoc moiety is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal, making this compound a valuable asset for researchers aiming to construct complex peptide chains with high fidelity.

Beyond its role in peptide chemistry, the molecular framework of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid exhibits characteristics that may contribute to its biological activity. The combination of an amide linkage, a secondary amine, and a hydroxyl group introduces multiple sites for potential interactions with biological targets. This structural complexity suggests that the compound may exhibit pleiotropic effects, engaging with various enzymes or receptors to modulate cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies utilizing advanced docking algorithms have identified potential binding pockets within target proteins that could be modulated by the molecule's structure. These insights are particularly relevant in the context of drug discovery, where identifying novel interactors is crucial for developing next-generation therapeutics.

The fluorenylmethoxycarbonyl group not only facilitates synthetic applications but also imparts fluorescence properties to derivatives of this compound. Fluorescent probes are increasingly used in high-throughput screening (HTS) and live-cell imaging due to their ability to provide real-time visualization of biological processes. The incorporation of such a moiety into 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid could enhance its utility as a tool compound for investigating cellular dynamics.

In the realm of medicinal chemistry, the structural features of this compound align well with emerging trends toward targeted therapies and personalized medicine. The ability to modify specific regions of the molecule while retaining key functional groups allows for the creation of libraries of analogs with tailored properties. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design (SBDD) approaches.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-hydroxybutanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry necessitates the use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods not only enhance yield but also improve enantioselectivity, ensuring that the final product meets stringent purity requirements.

As interest in natural product-inspired scaffolds grows, compounds like 4-2-(({(9H-fluoren-9'-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-hydroxybutanoic acid are being explored for their potential as bioactive molecules. The structural motifs present in this compound bear resemblance to those found in biologically active peptides and proteins, suggesting that it may serve as a scaffold for designing novel bioactive entities. Such efforts are supported by ongoing research into enzyme inhibition, receptor binding, and other pharmacological mechanisms.

The role of CAS No. 2172104-47-9 in academic and industrial research cannot be overstated. Its availability through specialized chemical suppliers has facilitated numerous studies aimed at elucidating its chemical properties and biological functions. Collaborative efforts between academic institutions and pharmaceutical companies have leveraged this compound to explore new therapeutic avenues, particularly in areas such as oncology, neurology, and immunology.

Looking ahead, the continued investigation of 4-(N-(tert-Butoxycarbonyl)-N-(fluorenylmethoxycarbonyl)amino)-3-hydroxyadamantanecarboxylic acid holds promise for advancing our understanding of molecular interactions at the interface of chemistry and biology. As computational tools become more sophisticated and synthetic methodologies evolve, researchers will be better equipped to harness the potential of this compound for developing innovative solutions to complex biomedical challenges.